4'-(TRIFLUOROMETHYL)-BIPHENYL-3-METHANAMINE
Cat. No. B3138829
Key on ui cas rn:
472964-40-2
M. Wt: 251.25 g/mol
InChI Key: XITIQWONYFISAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09409864B2
Procedure details
A suspension of 3-bromobenzylamine hydrochloride 22 (1 g, 4.49 mmol) in DME (50 mL) was added with 4-trifluoromethyl phenyl boronic acid (1.2 mol eq, 1.0 g) and NaHCO3 (3 mol eq, 1.13 g) suspended in water (30 mL). The mixture was degassed under vacuum, then Tetrakispalladium was added (catalytic amount) and the reaction was stirred at 100° C. under inert atmosphere for 12 h. The solvent was removed under reduced pressure and water was added to the residue (80 mL). The aqueous phase was extracted with EtOAc (3×40 mL) and the combined organic layer was washed with brine (50 mL) and dried over Na2SO4. The solvent was evaporated under vacuum to afford 23A as a pale brown oil (1.5 g, quantitative yield).
Identifiers
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REACTION_CXSMILES
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Cl.Br[C:3]1[CH:4]=[C:5]([CH:8]=[CH:9][CH:10]=1)[CH2:6][NH2:7].[F:11][C:12]([F:23])([F:22])[C:13]1[CH:18]=[CH:17][C:16](B(O)O)=[CH:15][CH:14]=1.C([O-])(O)=O.[Na+]>COCCOC.O>[F:11][C:12]([F:23])([F:22])[C:13]1[CH:18]=[CH:17][C:16]([C:3]2[CH:4]=[C:5]([CH2:6][NH2:7])[CH:8]=[CH:9][CH:10]=2)=[CH:15][CH:14]=1 |f:0.1,3.4|
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Inputs
Step One
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Name
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|
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Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
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Cl.BrC=1C=C(CN)C=CC1
|
|
Name
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|
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Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
COCCOC
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
FC(C1=CC=C(C=C1)B(O)O)(F)F
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Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)(O)[O-].[Na+]
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Step Four
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Name
|
|
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Quantity
|
30 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Stirring
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Type
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CUSTOM
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|
Details
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the reaction was stirred at 100° C. under inert atmosphere for 12 h
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
The mixture was degassed under vacuum
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ADDITION
|
Type
|
ADDITION
|
|
Details
|
Tetrakispalladium was added (catalytic amount)
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent was removed under reduced pressure and water
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ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added to the residue (80 mL)
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
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The aqueous phase was extracted with EtOAc (3×40 mL)
|
WASH
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Type
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WASH
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|
Details
|
the combined organic layer was washed with brine (50 mL)
|
DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over Na2SO4
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent was evaporated under vacuum
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Outcomes
Product
Details
Reaction Time |
12 h |
|
Name
|
|
|
Type
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product
|
|
Smiles
|
FC(C1=CC=C(C=C1)C=1C=C(C=CC1)CN)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.5 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
